as-Triazine, 5-(m-chlorophenyl)-3-ethoxy-

• CAS No.: 74417-09-7
• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol
• IUPAC Name: 5-(3-chlorophenyl)-3-ethoxy-1,2,4-triazine
• InChI: InChI=1S/C11H10ClN3O/c1-2-16-11-14-10(7-13-15-11)8-4-3-5-9(12)6-8/h3-7H,2H2,1H3
• InChI Key: ZDPNHZDRBBDUKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=CN=N1)C2=CC(=CC=C2)Cl

Description

as-Triazine, 5-(m-chlorophenyl)-3-ethoxy- is a chemical compound belonging to the triazine family. Triazines are heterocyclic compounds containing three nitrogen atoms in a six-membered ring. This specific compound features a 5-(m-chlorophenyl) and a 3-ethoxy substituent, making it unique in its structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of as-Triazine, 5-(m-chlorophenyl)-3-ethoxy- typically involves the reaction of 5-(m-chlorophenyl)-1,2,4-triazine with ethyl alcohol under acidic or basic conditions. The reaction is usually carried out at elevated temperatures to facilitate the formation of the ethoxy group at the 3-position of the triazine ring.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to maintain consistent reaction conditions and high yields. The use of catalysts and optimized reaction parameters ensures the efficient production of as-Triazine, 5-(m-chlorophenyl)-3-ethoxy- on a large scale.

Chemical Reactions Analysis

Types of Reactions

as-Triazine, 5-(m-chlorophenyl)-3-ethoxy- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The ethoxy and chlorophenyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenating agents, nucleophiles, and electrophiles are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazine oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

as-Triazine, 5-(m-chlorophenyl)-3-ethoxy- has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications.

Industry: Utilized in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of as-Triazine, 5-(m-chlorophenyl)-3-ethoxy- involves its interaction with specific molecular targets. The compound may inhibit or activate certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

as-Triazine, 5-(m-chlorophenyl)-3-isopropoxy-: Similar structure but with an isopropoxy group instead of an ethoxy group.

as-Triazine, 3-(benzyloxy)-5-(m-chlorophenyl)-: Features a benzyloxy group at the 3-position.

Uniqueness

as-Triazine, 5-(m-chlorophenyl)-3-ethoxy- is unique due to its specific substituents, which confer distinct chemical and biological properties. Its ethoxy group may influence its reactivity and interactions compared to similar compounds with different substituents.